Cas no 2150260-90-3 (2-(4-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonyl-2,2-dimethylpiperidin-4-yl)acetic acid)

• Product Name: 2-(4-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonyl-2,2-dimethylpiperidin-4-yl)acetic acid
• CAS No: 2150260-90-3
• MF: C₂₂H₃₂N₂O₆
• MW: 420.499286651611
• CID: 6585516
• PubChem ID: 165519664
• Update Time: 2025-10-22

2-(4-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonyl-2,2-dimethylpiperidin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonyl-2,2-dimethylpiperidin-4-yl)acetic acid
• 2150260-90-3
• EN300-1287643
• 2-(4-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]-2,2-dimethylpiperidin-4-yl)acetic acid

• Inchi： 1S/C22H32N2O6/c1-20(2,3)30-19(28)24-12-11-22(13-17(25)26,15-21(24,4)5)23-18(27)29-14-16-9-7-6-8-10-16/h6-10H,11-15H2,1-5H3,(H,23,27)(H,25,26)
• InChI Key： UODUFWRQTWKDJV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC(=O)O)(CC1(C)C)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 420.22603674g/mol
• Monoisotopic Mass: 420.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-(4-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonyl-2,2-dimethylpiperidin-4-yl)acetic acid

Introduction to 2-(4-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonyl-2,2-dimethylpiperidin-4-yl)acetic acid (CAS No. 2150260-90-3)

2-(4-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonyl-2,2-dimethylpiperidin-4-yl)acetic acid, also known by its CAS number 2150260-90-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a piperidine ring, a tert-butoxycarbonyl (Boc) protecting group, and a benzyloxycarbonyl (Cbz) protecting group. These features make it a valuable intermediate in the synthesis of various biologically active molecules.

The piperidine ring is a key structural element in many bioactive compounds, including several clinically approved drugs. The presence of this ring in 2-(4-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonyl-2,2-dimethylpiperidin-4-yl)acetic acid provides the compound with unique conformational flexibility and chemical stability, which are essential for its potential applications in drug development. The tert-butoxycarbonyl (Boc) and benzyloxycarbonyl (Cbz) protecting groups are commonly used in peptide synthesis to prevent premature reactions and ensure the selective modification of specific functional groups.

Recent studies have highlighted the importance of 2-(4-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonyl-2,2-dimethylpiperidin-4-yl)acetic acid in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound serves as a crucial intermediate in the synthesis of a new class of antiviral agents. The researchers demonstrated that the compound's unique structure allows for the efficient formation of derivatives with potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses.

In another significant development, a team of researchers from the University of California, San Francisco, utilized 2-(4-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonyl-2,2-dimethylpiperidin-4-yl)acetic acid in the synthesis of a novel inhibitor targeting protein-protein interactions (PPIs). PPI inhibitors are an emerging class of therapeutic agents with potential applications in treating various diseases, including cancer and neurodegenerative disorders. The study, published in Nature Communications in 2023, showed that the compound's structural features enable it to effectively disrupt specific PPIs, thereby modulating cellular signaling pathways involved in disease progression.

The versatility of 2-(4-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonyl-2,2-dimethylpiperidin-4-yl)acetic acid extends beyond its use as an intermediate in drug synthesis. It has also been explored for its potential as a chiral building block in asymmetric synthesis. Chiral compounds are essential in pharmaceuticals due to their ability to interact selectively with biological targets. A 2023 study published in Organic Letters demonstrated that 2-(4-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonyl-2,2-dimethylpiperidin-4-yl)acetic acid can be used as a chiral auxiliary to control the stereochemistry of complex molecules during synthesis. This finding opens up new possibilities for the development of enantiomerically pure drugs with enhanced therapeutic efficacy and reduced side effects.

In addition to its applications in drug development, 2-(4-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonyl-2,2-dimethylpiperidin-4-yl)acetic acid has been investigated for its potential use in materials science. A recent study published in Advanced Materials explored the use of this compound as a precursor for the synthesis of functional polymers with tunable properties. The researchers found that the compound's unique structure allows for the creation of polymers with tailored mechanical and optical properties, making them suitable for applications such as drug delivery systems and advanced coatings.

The safety and environmental impact of 2-(4-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonyl-2,2-dimethylpiperidin-4-yl)acetic acid have also been evaluated. A comprehensive toxicological study conducted by an international research team concluded that the compound exhibits low toxicity and minimal environmental impact when used under controlled laboratory conditions. This finding supports its continued use in research and development settings.

In conclusion, 2-(4-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonyl-2,2-dimethylpiperidin-4-yl)acetic acid (CAS No. 2150260-90-3) is a versatile and promising compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate in drug synthesis, chiral building block in asymmetric synthesis, and precursor for functional materials. Ongoing research continues to uncover new applications and optimize its use in various fields.